Cas no 147614-34-4 (Benzoic acid, 3,5-dichloro-2,4-dimethoxy-6-methyl-, (7R,8S,8aS)-6,7,8,8a-tetrahydro-8-hydroxy-7-methyl-6-oxo-3-propyl-1H-2-benzopyran-7-yl ester)

• Product Name: Benzoic acid, 3,5-dichloro-2,4-dimethoxy-6-methyl-, (7R,8S,8aS)-6,7,8,8a-tetrahydro-8-hydroxy-7-methyl-6-oxo-3-propyl-1H-2-benzopyran-7-yl ester
• CAS No: 147614-34-4
• MF: C₂₃H₂₆Cl₂O₇
• MW: 485.355094874948
• CID: 175566
• Update Time: 2024-03-01

Benzoic acid, 3,5-dichloro-2,4-dimethoxy-6-methyl-, (7R,8S,8aS)-6,7,8,8a-tetrahydro-8-hydroxy-7-methyl-6-oxo-3-propyl-1H-2-benzopyran-7-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-dichloro-2,4-dimethoxy-6-methyl-,(7R,8S,8aS)-6,7,8,8a-tetrahydro-8-hydroxy-7-methyl-6-oxo-3-propyl-1H-2-benzopyran-7-ylester
• Benzoic acid,3,5-dichloro-2,4-dimethoxy-6-methyl-,(7R,8S,8aS)-6,7,8,8a-tetrahydro-8-hydroxy-7-methyl-6-oxo-3-propyl-1H-2-benz
• Benzoicacid, 3,5-dichloro-2,4-dimethoxy-6-methyl-,6,7,8,8a-tetrahydro-8-hydroxy-7-methyl-6-oxo-3-propyl-1H-2-benzopyran-7-ylester, [7R-(7a,8b,8ab)]-
• Falconensin B
• Benzoic acid, 3,5-dichloro-2,4-dimethoxy-6-methyl-, (7R,8S,8aS)-6,7,8,8a-tetrahydro-8-hydroxy-7-methyl-6-oxo-3-propyl-1H-2-benzopyran-7-yl ester
• (+)-Falconensin B

• Inchi： 1S/C23H26Cl2O7/c1-6-7-13-8-12-9-15(26)23(3,21(27)14(12)10-31-13)32-22(28)16-11(2)17(24)20(30-5)18(25)19(16)29-4/h8-9,14,21,27H,6-7,10H2,1-5H3/t14-,21+,23+/m1/s1
• InChI Key： CZHCYPZKAVRSGZ-ZGFCVWDJSA-N
• SMILES： C(O[C@@]1(C)C(=O)C=C2[C@]([H])([C@@H]1O)COC(CCC)=C2)(=O)C1=C(C)C(Cl)=C(OC)C(Cl)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• XLogP3: 2.737

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaphilones Azaphilones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaphilones